Cas no 84832-94-0 ( )

• Product name: &nbsp
• CAS No: 84832-94-0
• MF: C₁₉H₂₀ClN₃O₃S
• MW: 405.89840221405
• CID: 989682
• PubChem ID: 341636

  Chemical and Physical Properties

Names and Identifiers

• ethyl N-[4-[3-[(4-chlorophenyl)carbamoyl]-1,3-thiazolidin-2-yl]phenyl]carbamate
• Ethyl (4-{3-[(4-chlorophenyl)carbamoyl]-1,3-thiazolidin-2-yl}phenyl)carbamate
• NSC374309
• NSC-374309
• DTXSID70966866
• 84832-94-0
• 5244-28-0
•  

• Inchi： InChI=1S/C19H20ClN3O3S/c1-2-26-19(25)22-16-7-3-13(4-8-16)17-23(11-12-27-17)18(24)21-15-9-5-14(20)6-10-15/h3-10,17H,2,11-12H2,1H3,(H,21,24)(H,22,25)
• InChI Key： CVLYCSIGZJKOAV-UHFFFAOYSA-N
• SMILES： CCOC(=O)NC1=CC=C(C=C1)C2N(CCS2)C(=O)NC3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 405.091
• Monoisotopic Mass: 405.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96Ų
• XLogP3: 3.7

Experimental Properties

• Density: 1.399g/cm3
• Boiling Point: 592ºC at 760mmHg
• Flash Point: 311.9ºC
• Refractive Index: 1.677
• PSA: 95.97000
• LogP: 5.27180